
Application Note: Recommende

Compound of Interest

Compound Name: gentamycin C1a(5+)

Cat. No.: B1262445

Introduction & Mechanistic Overview
Gentamicin is a broad-spectrum aminoglycoside antibiotic complex primarily composed of the major congeners C1, C1a, C2, and C2a. Among these,

This specific lack of 6′-methylation fundamentally alters its binding kinetics. In prokaryotes, it maintains a high affinity for the 30S ribosomal subunit, e

decoding center[3]. Consequently, while Gentamicin C1a has weaker premature termination codon (PTC) readthrough activity compared to analogs li

toxicity screening and structural readthrough assays.

Dose-Dependent Causality & Applications
The application of Gentamicin C1a is strictly governed by concentration-dependent ribosomal interactions:

Low Concentration (0.1 – 100 µg/mL): High-affinity binding to the bacterial 30S ribosomal subunit induces mRNA misreading and halts protein synt

High Concentration (200 – 1000 µg/mL): Forced, low-affinity interaction with the eukaryotic 40S ribosome promotes the accommodation of near-co
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Mechanism of Action: Concentration-dependent binding of Gentamicin C1a to ribosomes.

Quantitative Dosage Guidelines
To ensure experimental reproducibility, the dosage of Gentamicin C1a must be strictly tailored to the biological objective. Table 1 summarizes the valid

Table 1: Quantitative Dosage Summary for Gentamicin C1a
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Application Target Cell / Organism

Antimicrobial Prophylaxis Mammalian Cell Culture

Minimum Inhibitory Concentration (MIC) E. coli, P. aeruginosa, S. aureus

PTC Readthrough Assays HDQ-P1, HEK-293, Fibroblasts

Cytotoxicity / Ototoxicity OC-k3 cells, HK-2 cells

Step-by-Step Experimental Methodologies
Protocol A: Preparation of 50 mg/mL Gentamicin C1a Stock Solution
Expert Insight: Gentamicin C1a is highly water-soluble. Avoid using organic solvents like DMSO, which can introduce unnecessary cellular toxicity and

Weighing: Accurately weigh 50 mg of purified Gentamicin C1a powder (Molecular Weight: 449.54 g/mol )[8].

Dissolution: Dissolve the powder in 1.0 mL of sterile, cell-culture grade ultra-pure water (H₂O). Vortex gently until completely clear. The absolute so

Sterilization: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter inside a biosafety cabinet to ensure sterility[2].

Aliquoting & Storage: Aliquot the sterile solution into microcentrifuge tubes (e.g., 100 µL/tube) to prevent repeated freeze-thaw cycles, which degra

Protocol B: In Vitro Premature Termination Codon (PTC) Readthrough Assay
Expert Insight: Because Gentamicin C1a requires high concentrations to induce readthrough, cell viability must be monitored in parallel. Furthermore,

Cell Seeding: Seed reporter cells (e.g., HDQ-P1 cells harboring a p53 nonsense mutation, or HEK-293 cells with a dual-luciferase PTC reporter) in

Treatment Preparation: Dilute the 50 mg/mL Gentamicin C1a stock in complete culture medium to create a titration curve: 0, 50, 100, 200, 500, and

Drug Application: Aspirate the overnight medium and replace it with 100 µL of the Gentamicin C1a-treated medium per well. Include G418 (100 µg/

Incubation: Incubate the plates for exactly 48 hours at 37°C[5].

Assay Readout: Lyse the cells and quantify full-length protein restoration using a Dual-Luciferase assay system or Western Blotting. Normalize all l
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Experimental Workflow: Step-by-step procedure for in vitro PTC readthrough assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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